2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-butylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-butylphenyl)acetamide
• InChI: InChI=1S/C21H25N5OS/c1-2-3-7-16-10-12-18(13-11-16)23-20(27)15-28-21-25-24-19(26(21)22)14-17-8-5-4-6-9-17/h4-6,8-13H,2-3,7,14-15,22H2,1H3,(H,23,27)
• InChI Key: FPTMSPFZAKVFJT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)CC3=CC=CC=C3
• Molecular Formula: C21H25N5OS
• Molecular Weight: 395.5 g/mol

Description

2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-butylphenyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Characterization

This compound and its derivatives are primarily synthesized through reactions involving various precursors like 4-amino-4H-1,2,4-triazole with acetyl chloride or aromatic aldehyde to afford triazol-yl acrylamides or substituted acetamides. These reactions have been explored for the creation of novel compounds with potential biological activities. The structural elucidation of these synthesized compounds is typically achieved using spectroscopic techniques such as 1H NMR and IR, confirming their successful synthesis and providing insight into their potential applications in scientific research (Panchal & Patel, 2011); (MahyavanshiJyotindra et al., 2011).

Antimicrobial and Antitumor Activities

Research has also focused on evaluating the antimicrobial and antitumor activities of derivatives of this compound. Some derivatives have been shown to exhibit significant antimicrobial properties against various bacterial and fungal strains. Additionally, certain compounds have demonstrated potential antitumor activities, suggesting their utility in the development of new therapeutic agents targeting specific cancers or microbial infections. These studies involve both the synthesis of novel derivatives and their subsequent screening for biological activity, contributing to the development of compounds with possible pharmacological applications (Lahtinen et al., 2014); (Kumara et al., 2015); (Fahim & Ismael, 2021).

Reactivity and Synthesis of Novel Derivatives

The reactivity of this compound's derivatives has been studied extensively, leading to the synthesis of a variety of novel derivatives with diverse biological activities. These studies not only contribute to our understanding of the compound's chemical properties but also open avenues for the development of new drugs and therapeutic agents. The exploration of these derivatives' reactivity, coupled with their potential antimicrobial and antitumor activities, underscores the versatility and significance of this compound in scientific research and pharmaceutical development (Yurttaş et al., 2015); (Chalenko et al., 2019).